N-[(4-nitro-1H-pyrazol-3-yl)carbonyl]glycine

• IUPAC Name: 2-[(4-nitro-1H-pyrazole-5-carbonyl)amino]acetic acid
• InChI: InChI=1S/C6H6N4O5/c11-4(12)2-7-6(13)5-3(10(14)15)1-8-9-5/h1H,2H2,(H,7,13)(H,8,9)(H,11,12)
• InChI Key: AECAAXYDLMQZMB-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1[N+](=O)[O-])C(=O)NCC(=O)O
• Molecular Formula: C6H6N4O5
• Molecular Weight: 214.14 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For example, N,N-dimethyl-3,5-dinitro-1H-pyrazol-4-amine was prepared by the reaction of 4-chloro-3,5-dinitropyrazole and DMF at 100°C for 4 hours.

Molecular Structure Analysis

Pyrazole refers to both an unsaturated parent chemical and a family of simple aromatic ring organic compounds of the heterocyclic diazole series, which are distinguished by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole compounds can vary greatly depending on their specific structure. For example, all energetic salts exhibit excellent thermal stabilities with decomposition temperatures ranging from 216 to 299 °C and all are insensitive to impact.

Safety and Hazards

The safety and hazards associated with a specific pyrazole compound would depend on its specific structure and properties. For example, some pyrazole compounds are used as explosives and have associated hazards.

Future Directions

The future directions in the research and application of pyrazole compounds are likely to continue to focus on their synthesis and their potential applications in various fields such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.